Cas no 1208077-67-1 (Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid)

• Product Name: Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
• CAS No: 1208077-67-1
• MF: C₉H₈Br₂ClNO₂
• MW: 357.426320075989
• CID: 4577612
• Update Time: 2022-09-23

Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-Amino-2,4-dibromo-6-chlorobenzoic acid
• Benzoic acid, 3-amino-2,4-dibromo-6-chloro-, ethyl ester

• Inchi： 1S/C9H8Br2ClNO2/c1-2-15-9(14)6-5(12)3-4(10)8(13)7(6)11/h3H,2,13H2,1H3
• InChI Key： BRDWREXLPGOART-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=C(Cl)C=C(Br)C(N)=C1Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3